2-Chloroethyl 2-nitrophenylcarbamate

• CAS No.: 25216-08-4
• Molecular Formula: C9H9ClN2O4
• Molecular Weight: 244.63 g/mol
• IUPAC Name: 2-chloroethyl N-(2-nitrophenyl)carbamate
• InChI: InChI=1S/C9H9ClN2O4/c10-5-6-16-9(13)11-7-3-1-2-4-8(7)12(14)15/h1-4H,5-6H2,(H,11,13)
• InChI Key: RJABPMJBRYACRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)OCCCl)[N+](=O)[O-]

Description

2-Chloroethyl 2-nitrophenylcarbamate is a useful research compound. Its molecular formula is C9H9ClN2O4 and its molecular weight is 244.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

135 g of calcium carbonate are added to a solution of 345.3 g of 2-nitroaniline in a mixture of 1020 g of monoethylene glycol dimethyl ether and 150 g of water and the mixture is heated to 78° C. 375 g of 2-chloroethyl chloroformate are then added in the course of 3 hours. The mixture is subsequently stirred at the reflux temperature for 1.5 hours, until the reaction is complete, and is cooled to 35° C., and the product is precipitated with water and ice. The product is filtered off, washed with water and dried.